Methyl 4-(2-chloro-4,5,6,7-tetrahydrothieno[3,2-c]pyridine-5-carbonyl)benzoate

• IUPAC Name: methyl 4-(2-chloro-6,7-dihydro-4H-thieno[3,2-c]pyridine-5-carbonyl)benzoate
• InChI: InChI=1S/C16H14ClNO3S/c1-21-16(20)11-4-2-10(3-5-11)15(19)18-7-6-13-12(9-18)8-14(17)22-13/h2-5,8H,6-7,9H2,1H3
• InChI Key: XNBIOUNAOMBSHS-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)C(=O)N2CCC3=C(C2)C=C(S3)Cl
• Molecular Formula: C16H14ClNO3S
• Molecular Weight: 335.8 g/mol
• CAS No.: 2034553-51-8

Description

Methyl 4-(2-chloro-4,5,6,7-tetrahydrothieno[3,2-c]pyridine-5-carbonyl)benzoate is a useful research compound. Its molecular formula is C16H14ClNO3S and its molecular weight is 335.8. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

• Chemical Synthesis and Molecular Structure : Studies focus on the synthesis of derivatives and analogs of Methyl 4-(2-chloro-4,5,6,7-tetrahydrothieno[3,2-c]pyridine-5-carbonyl)benzoate, exploring their chemical structures through techniques like X-ray crystallography. These investigations aim to understand the compound's molecular conformation, bond lengths, and angles, which are crucial for its potential applications in material science and pharmaceuticals (Bali et al., 2006).

Material Science and Engineering

• Supramolecular Liquid Crystals : Research into the interactions between non-mesomorphic compounds has led to the development of supramolecular liquid crystals. This includes the study of methyl-substituted derivatives for understanding the effect of lateral substitution on the stability and extent of liquid crystal phases, with potential implications for advanced material design and optoelectronic applications (Naoum et al., 2010).

Pharmacological Research

• Catalytic Activity for Polymer Synthesis : Zinc phenoxides derived from this compound have been investigated for their catalytic activity in the copolymerization of epoxides and carbon dioxide. This research could pave the way for developing new, sustainable materials and contributes to the green chemistry field by utilizing carbon dioxide as a raw material (Darensbourg et al., 1999).

Chemical Reactivity and Applications

• Reactivity Towards Nucleophiles : Investigations into the reactivity of pyridine and fused pyridine derivatives, including those related to this compound, have explored their potential as building blocks in organic synthesis. These studies aim to develop new synthetic routes and methodologies for producing complex molecular structures with potential applications in medicinal chemistry and drug development (Al-Issa, 2012).